1-[(4-Chloro-3-fluorophenyl)methyl]piperidin-3-amine
Overview
Description
1-[(4-Chloro-3-fluorophenyl)methyl]piperidin-3-amine is a useful research compound. Its molecular formula is C12H16ClFN2 and its molecular weight is 242.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Conformational Analysis and Crystal Structure
- The compound, similar in structure to 1-[(4-Chloro-3-fluorophenyl)methyl]piperidin-3-amine, has been analyzed for its conformation and crystal structure, providing insights into its solid and solution conformations, as well as thermal stability and phase transitions. This information is vital for understanding the compound's behavior in various states (Ribet et al., 2005).
Aurora Kinase Inhibition
- Research indicates the potential of related compounds in inhibiting Aurora A kinase, suggesting applications in cancer treatment. This aligns with the broader field of kinase inhibition, which is a significant area in cancer therapeutics (ロバート ヘンリー,ジェームズ, 2006).
Synthesis of Piperidine Derivatives
- The synthesis of 1-arylpiperidin-4-ols, which are structurally similar to this compound, has been explored. These compounds have significant implications in medicinal chemistry and drug development (Reese & Thompson, 1988).
Activated Aromatic Substitution
- Studies have been conducted on the rates of reactions involving similar compounds and piperidine, which is crucial for understanding their chemical behavior and potential applications in organic synthesis (Pietra et al., 1968).
Pharmacokinetics of Novel Inhibitors
- The impact of hydrolysis-mediated clearance on the pharmacokinetics of novel inhibitors structurally related to this compound has been investigated. This research is crucial for drug design and understanding the metabolic fate of such compounds (Teffera et al., 2013).
Chemical Properties and Interactions
- Examination of the chemical properties and interactions of compounds similar to this compound is fundamental to their potential applications in chemical synthesis and pharmaceutical development (Betz et al., 2011).
Role in Antidepressant Potential
- Research on derivatives of 2-pyridinemethylamine, structurally related to the compound , has shown potent and selective activity at 5-HT1A receptors, indicating potential applications in the development of antidepressants (Vacher et al., 1999).
Catalytic Synthesis and Medicinal Applications
- Studies have been done on the catalytic synthesis of piperidine derivatives, which is relevant to the compound , demonstrating potential applications in medicinal chemistry and drug development (Basyouni et al., 2015).
Properties
IUPAC Name |
1-[(4-chloro-3-fluorophenyl)methyl]piperidin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClFN2/c13-11-4-3-9(6-12(11)14)7-16-5-1-2-10(15)8-16/h3-4,6,10H,1-2,5,7-8,15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAZKMEHXVPSNGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC(=C(C=C2)Cl)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClFN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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